Cas no 2126163-26-4 (methyl 2-(3-aminocyclobutyl)acetate;hydrochloride)

• Product Name: methyl 2-(3-aminocyclobutyl)acetate;hydrochloride
• CAS No: 2126163-26-4
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD28501736
• CID: 4639296
• PubChem ID: 132327772
• Update Time: 2025-05-20

methyl 2-(3-aminocyclobutyl)acetate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Amino-cyclobutyl)acetic acid methyl ester hydrochloride
• Methyl 2-(3-aminocyclobutyl)acetate hydrochloride
• methyl 2-(3-aminocyclobutyl)acetate;hydrochloride
• EN300-7432008
• methyl2-[(1r,3r)-3-aminocyclobutyl]acetatehydrochloride,trans
• AT33625
• (3-Amino-cyclobutyl)aceticacidmethylesterhydrochloride
• methyl2-[(1s,3s)-3-aminocyclobutyl]acetatehydrochloride,cis
• EN300-7464880
• MFCD28501736
• Z4066850457
• Z3753055726
• METHYL CIS-2-(3-AMINOCYCLOBUTYL)ACETATE HYDROCHLORIDE
• methyl 2-[(1r,3r)-3-aminocyclobutyl]acetate hydrochloride
• Rel-methyl 2-((1r,3r)-3-aminocyclobutyl)acetate hydrochloride
• 2361594-95-6
• methyl 2-[(1s,3s)-3-aminocyclobutyl]acetate hydrochloride
• AS-78876
• P19705
• SY270407
• 2126163-26-4
• methyl trans-2-(3-aminocyclobutyl)acetate HCl
• Methyl 2-(3-aminocyclobutyl)acetate HCl
• MFCD32066482
• METHYL TRANS-2-(3-AMINOCYCLOBUTYL)ACETATE HYDROCHLORIDE
• methyl 2-[(1s,3s)-3-aminocyclobutyl]acetate hydrochloride, cis
• EN300-392995
• BKD16326
• 2378503-10-5
• AT33629

• MDL： MFCD28501736
• Inchi： 1S/C7H13NO2.ClH/c1-10-7(9)4-5-2-6(8)3-5;/h5-6H,2-4,8H2,1H3;1H
• InChI Key： ORRPBBWOUPVSJR-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC1CC(C1)N)=O

Computed Properties

• Exact Mass: 179.0713064 g/mol
• Monoisotopic Mass: 179.0713064 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• Molecular Weight: 179.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on methyl 2-(3-aminocyclobutyl)acetate;hydrochloride

Introduction to Methyl 2-(3-aminocyclobutyl)acetate Hydrochloride (CAS No. 2126163-26-4)

Methyl 2-(3-aminocyclobutyl)acetate hydrochloride, identified by its CAS number 2126163-26-4, is a significant compound in the realm of pharmaceutical and biochemical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The aminocyclobutyl moiety introduces a cyclic amine group, which is known for its versatility in forming hydrogen bonds and participating in various biochemical interactions. This feature makes it a valuable scaffold for designing molecules with specific pharmacological properties.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biological assays and pharmaceutical formulations. In recent years, there has been a growing interest in exploring the therapeutic potential of cyclobutyl derivatives, particularly those incorporating amino functionalities. These derivatives have shown promise in several areas, including anti-inflammatory, analgesic, and neuroprotective applications.

Recent studies have highlighted the importance of methyl 2-(3-aminocyclobutyl)acetate hydrochloride in the development of novel therapeutic agents. For instance, researchers have been investigating its potential role in modulating enzyme activities and receptor interactions. The cyclic structure of the aminocyclobutyl group allows for precise tuning of molecular interactions, which is crucial for developing drugs with high specificity and low toxicity. This compound has been tested in various preclinical models, demonstrating promising results in terms of bioavailability and pharmacokinetic profiles.

In addition to its pharmacological applications, methyl 2-(3-aminocyclobutyl)acetate hydrochloride has also been explored for its role in biochemical research. The presence of both an amine and an ester group provides multiple sites for chemical modification, enabling the synthesis of complex derivatives with tailored properties. These modifications are essential for optimizing drug candidates for clinical use. The compound's ability to participate in multiple types of chemical reactions makes it a versatile tool for synthetic chemists and biologists alike.

The synthesis of methyl 2-(3-aminocyclobutyl)acetate hydrochloride involves a series of well-established organic reactions, including cyclization and esterification processes. Advanced synthetic techniques have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's structure and confirming its identity.

The pharmacological activity of this compound has been linked to its ability to interact with specific biological targets. For example, studies have shown that derivatives of the aminocyclobutyl group can inhibit certain enzymes involved in inflammatory pathways. This mechanism has led to the exploration of this compound as a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the hydrochloride salt form enhances its stability and bioavailability, making it more effective in vivo.

Ongoing research continues to uncover new applications for methyl 2-(3-aminocyclobutyl)acetate hydrochloride. Scientists are exploring its potential use in combination therapies, where it could be paired with other drugs to enhance therapeutic outcomes. The compound's unique structural features make it an attractive candidate for developing next-generation pharmaceuticals that address complex diseases more effectively than current treatments.

The development of new drugs is a complex process that requires careful consideration of various factors, including safety, efficacy, and manufacturability. Methyl 2-(3-aminocyclobutyl)acetate hydrochloride has emerged as a promising candidate due to its favorable pharmacological properties and synthetic accessibility. As research progresses, it is expected that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents.

In conclusion, methyl 2-(3-aminocyclobutyl)acetate hydrochloride (CAS No. 2126163-26-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing new drugs targeting various diseases. As scientific understanding continues to evolve, this compound is likely to remain at the forefront of drug discovery efforts.